Cas no 2006701-57-9 (3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione
• CAS No: 2006701-57-9
• MF: C₁₀H₁₇BrO₄S
• MW: 313.20858168602
• CID: 6411684
• PubChem ID: 165962089
• Update Time: 2025-11-01

3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione
• 2006701-57-9
• 3-bromo-4-[2-(cyclopropylmethoxy)ethoxy]-1lambda6-thiolane-1,1-dione
• EN300-1136128

• Inchi： 1S/C10H17BrO4S/c11-9-6-16(12,13)7-10(9)15-4-3-14-5-8-1-2-8/h8-10H,1-7H2
• InChI Key： DFEKTNZHZBQTBE-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCCOCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 312.00309g/mol
• Monoisotopic Mass: 312.00309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Additional information on 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione

3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione (CAS No. 2006701-57-9): An Overview

3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione (CAS No. 2006701-57-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiolane family, a class of heterocyclic compounds characterized by their unique chemical structure and potential biological activities. The presence of a bromine atom and a cyclopropylmethoxyethoxy substituent in its molecular framework imparts distinct properties that make it an intriguing candidate for various applications.

The chemical structure of 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione is defined by its thiolane core, which is a six-membered ring containing a sulfur atom in the 1λ⁶ oxidation state. The bromine atom at the 3-position and the cyclopropylmethoxyethoxy group at the 4-position contribute to its overall reactivity and stability. These structural features are crucial for understanding its potential biological activities and pharmacological properties.

Recent studies have highlighted the potential of 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione in various therapeutic areas. One of the most promising applications is in the field of anticancer research. The bromine atom and the cyclopropylmethoxyethoxy substituent have been shown to enhance the compound's ability to inhibit specific enzymes involved in cancer cell proliferation and survival. For instance, preliminary in vitro studies have demonstrated that this compound can effectively inhibit the activity of protein kinases, which are key regulators of cell growth and division.

In addition to its anticancer properties, 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione has also shown potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes by targeting specific viral enzymes. This makes it a valuable candidate for the development of new antiviral therapies, particularly against emerging viral threats.

The pharmacokinetic properties of 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione have been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Its ability to cross biological membranes and reach target tissues efficiently is another key advantage.

Toxicity studies have also been conducted to assess the safety profile of 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

The synthesis of 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the thiolane core through a series of reactions involving sulfur-containing precursors. Subsequent steps involve the introduction of the bromine atom and the cyclopropylmethoxyethoxy substituent through selective functional group transformations.

In conclusion, 3-bromo-4-2-(cyclopropylmethoxy)ethoxy-1lambda6-thiolane-1,1-dione (CAS No. 2006701-57-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with a focus on optimizing its efficacy and safety for clinical use.